Cas no 1016276-93-9 ((3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid)

• Product Name: (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• CAS No: 1016276-93-9
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 4566755
• PubChem ID: 7176368
• Update Time: 2025-06-14

(3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-cyclohexylbutanoic acid
• (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

• Inchi： 1S/C25H29NO4/c27-24(28)15-18(14-17-8-2-1-3-9-17)26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,1-3,8-9,14-16H2,(H,26,29)(H,27,28)/t18-/m0/s1
• InChI Key： RXBITLXZMVCYKD-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1CCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.209658g/mol
• Monoisotopic Mass: 407.209658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 407.5g/mol
• XLogP3: 5.7
• Topological Polar Surface Area: 75.6

Additional information on (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

Comprehensive Overview of (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 1016276-93-9)

(3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 1016276-93-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a cyclohexyl group and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, making it a critical building block for designing bioactive peptides and drug candidates. Its unique stereochemistry (3S configuration) ensures high selectivity in chiral synthesis, aligning with the growing demand for enantiomerically pure compounds in modern medicine.

In recent years, the interest in peptide-based therapeutics has surged due to their high specificity and low toxicity. Researchers frequently search for terms like "Fmoc-amino acid applications", "peptide coupling reagents", or "CAS 1016276-93-9 supplier", reflecting the compound's relevance in drug discovery. The Fmoc group in this molecule is particularly valuable for solid-phase peptide synthesis (SPPS), a technique dominating discussions in bioconjugation and nanotechnology forums.

The cyclohexyl moiety in (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid enhances lipophilicity, a property often queried as "how to improve peptide membrane permeability". This aligns with industry trends focusing on oral bioavailability challenges in peptide drugs. Moreover, the compound’s carboxylic acid functionality allows further derivatization, addressing popular search queries like "carboxyl activation methods" or "side-chain modification in peptides".

From a synthetic perspective, CAS 1016276-93-9 is pivotal for constructing constrained peptides—a hot topic in GPCR-targeted drug development. Its stereocenter (3S) is frequently highlighted in searches such as "chiral amino acid derivatives" or "non-natural amino acids in medicinal chemistry". The compound’s stability under SPPS conditions also makes it a preferred choice for labs investigating peptide macrocycles or stapled peptides, which are trending in oncology research.

Quality control of (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid involves advanced analytical techniques like HPLC and mass spectrometry, topics often searched alongside "Fmoc-amino acid purity standards". Suppliers emphasizing ≥98% purity (a common keyword in procurement queries) cater to stringent GMP-grade peptide synthesis requirements. Additionally, the compound’s role in linker chemistry for antibody-drug conjugates (ADCs) connects it to the booming targeted cancer therapy market.

Environmental and regulatory trends also influence its usage. With increasing searches for "green peptide synthesis" and "sustainable protecting groups", the Fmoc group’s compatibility with eco-friendly solvents adds to the compound’s appeal. Its non-hazardous nature (avoiding Boc-group-related volatile byproducts) positions it favorably in industrial-scale peptide production, a sector experiencing rapid growth.

In summary, (3S)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS 1016276-93-9) bridges multiple cutting-edge domains—from precision medicine to sustainable chemistry. Its structural features address recurring challenges in peptide drug formulation, while its synthetic versatility keeps it at the forefront of organic chemistry innovations. As peptide therapeutics continue to dominate biopharmaceutical pipelines, this compound remains a cornerstone for researchers tackling next-generation biologics.